Cas no 90607-14-0 (2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester)

2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester structure
90607-14-0 structure
Product Name:2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
CAS No:90607-14-0
MF:C8H11NO2
MW:153.178442239761
CID:798511
PubChem ID:45082076
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
    • methyl 1-methyl-2H-pyridine-6-carboxylate
    • Picolinic acid, 1,6-dihydro-1-methyl-, methyl ester (7CI)
    • Methyl 1-methyl-1,6-dihydropyridine-2-carboxylate
    • 90607-14-0
    • DTXSID20665074
    • SCHEMBL12443797
    • Inchi: 1S/C8H11NO2/c1-9-6-4-3-5-7(9)8(10)11-2/h3-5H,6H2,1-2H3
    • InChI Key: IQOZIBJPKGSQMF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CCN1C)=O

Computed Properties

  • Exact Mass: 153.079
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.3
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